N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H18N2O2S/c1-12-6-7-15(11-16(12)22-20(24)19-5-4-8-26-19)21-23-17-9-13(2)14(3)10-18(17)25-21/h4-11H,1-3H3,(H,22,24)
• InChI Key: WKRNPSGFINFHQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=C(C(=C3)C)C)NC(=O)C4=CC=CS4
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-thiophenecarboxamide, also known as DBCO-PEG4-TFP ester, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is a derivative of carboxamide and thiophene, and it has been synthesized using a variety of methods. In

Mechanism of Action

The mechanism of action of N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-thiophenecarboxamide is not fully understood. However, it is believed to work by forming a covalent bond with biomolecules containing azide groups. This covalent bond formation allows for the attachment of biomolecules to surfaces or other biomolecules.
Biochemical and Physiological Effects:
N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-thiophenecarboxamide has been shown to have minimal biochemical and physiological effects. Studies have shown that this compound is non-toxic and does not cause any significant changes in cell viability or function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-thiophenecarboxamide in lab experiments is its ability to attach biomolecules to surfaces or other biomolecules with high efficiency. This compound is also stable and easy to use. However, one of the limitations of this compound is its high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for research on N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-thiophenecarboxamide. One direction is the development of new synthesis methods that are more cost-effective and efficient. Another direction is the exploration of new scientific research applications, such as the development of new imaging agents or drug delivery systems. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential for use in clinical settings.

Synthesis Methods

N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-thiophenecarboxamide can be synthesized using a variety of methods. One of the most common methods involves the reaction between 5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenylamine and 2-thiophenecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography.

Scientific Research Applications

N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-thiophenecarboxamide has a wide range of scientific research applications. One of the most significant applications is in the field of bioconjugation, where it is used to attach biomolecules such as proteins, peptides, and nucleic acids to surfaces or other biomolecules. This compound is also used in the development of imaging agents, drug delivery systems, and biosensors.